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Compound of Interest

Compound Name: Fmoc-Gly-Gly-allyl propionate

Cat. No.: B15566133 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential safety and logistical information for the disposal of

Fmoc-Gly-Gly-allyl propionate, a protected dipeptide commonly utilized in peptide synthesis.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Fmoc-Gly-Gly-allyl propionate
with a high degree of caution. While a specific Safety Data Sheet (SDS) for this compound is

not readily available, its hazards can be inferred from its constituent parts: the Fmoc-protected

glycine backbone and the allyl propionate ester.

Potential Hazards:

Fmoc-protected amino acids: Generally treated as hazardous chemical waste.[1][2] Handling

should occur in a well-ventilated area or a chemical fume hood to prevent inhalation of any

dust.[1]

Allyl propionate: Classified as a flammable liquid and vapor.[3] It is harmful if swallowed, in

contact with skin, or inhaled, and can cause skin and serious eye irritation.[3] It is also very

toxic to aquatic life with long-lasting effects.[4]

Personal Protective Equipment (PPE): When handling Fmoc-Gly-Gly-allyl propionate for

disposal, wearing appropriate personal protective equipment is mandatory. This includes:
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Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[2]

Body Protection: A lab coat or a chemical-resistant apron.[2]

Respiratory Protection: A NIOSH-approved respirator should be used if there is a risk of

generating dust or vapors.[2]

Step-by-Step Disposal Protocol
The guiding principle for the disposal of Fmoc-Gly-Gly-allyl propionate is to treat it as

hazardous chemical waste.[1][2] Under no circumstances should this compound be disposed of

down the drain or in regular trash.[2]

Disposal of Solid Waste:

Containerization: Collect all solid waste of Fmoc-Gly-Gly-allyl propionate, including any

contaminated materials like weighing paper or gloves, in a designated, compatible, and

clearly labeled hazardous waste container.[2] The container should be made of a material

that will not react with the chemical, such as high-density polyethylene (HDPE), and must be

kept closed when not in use.[2]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Fmoc-Gly-Gly-allyl propionate," the primary hazards (e.g., "Flammable,"

"Toxic," "Irritant"), and the date the waste was first added to the container.[2]

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area. This area must be well-ventilated, away from sources of ignition, and segregated from

incompatible materials.[2]

Final Disposal: Arrange for the pickup and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[2] Adhere to all institutional, local, regional, and national regulations for

hazardous waste disposal.[4]

Disposal of Liquid Waste:
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Liquid waste may be generated during the use of Fmoc-Gly-Gly-allyl propionate in peptide

synthesis, particularly during the deprotection of the Fmoc group, which typically involves a

solution of a weak base like 20% piperidine in dimethylformamide (DMF).[1]

Collection: Collect all liquid waste containing Fmoc-Gly-Gly-allyl propionate or its

byproducts in a sealable, chemically compatible container.

Labeling: Label the liquid waste container with "Hazardous Waste" and list all chemical

constituents and their approximate concentrations.

Storage: Store the container in a designated hazardous waste area.

Disposal: Dispose of the liquid waste through your institution's hazardous waste

management program.

Hazard Data Summary
Hazard Classification Allyl Propionate

Fmoc-Protected Amino
Acids

Physical Hazards Flammable liquid and vapor.[3] Generally combustible solids.

Health Hazards

Harmful if swallowed, in

contact with skin, or inhaled.[3]

Causes skin and serious eye

irritation.[3] May cause

respiratory irritation.

May be harmful if inhaled or

swallowed. May cause

respiratory tract irritation.

Environmental Hazards
Very toxic to aquatic life with

long-lasting effects.[4]

Prevent from entering drains or

waterways.[1]
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Caption: Disposal workflow for Fmoc-Gly-Gly-allyl propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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